Cas no 82511-49-7 (1H-Pyrrole, 3-(phenylthio)-)
1H-Pyrrole, 3-(phenylthio)- structure
Product Name:1H-Pyrrole, 3-(phenylthio)-
CAS No:82511-49-7
MF:C10H9NS
MW:175.250160932541
CID:689384
PubChem ID:12789393
Update Time:2025-04-19
1H-Pyrrole, 3-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole, 3-(phenylthio)-
- 3-phenylsulfanyl-1H-pyrrole
- 82511-49-7
- DTXSID60509908
- 3-(Phenylsulfanyl)-1H-pyrrole
- SCHEMBL8943068
-
- Inchi: 1S/C10H9NS/c1-2-4-9(5-3-1)12-10-6-7-11-8-10/h1-8,11H
- InChI Key: UFHBAVNVFLPEBR-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1C=CNC=1
Computed Properties
- Exact Mass: 175.04557046g/mol
- Monoisotopic Mass: 175.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 41.1Ų
1H-Pyrrole, 3-(phenylthio)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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